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Abstract

Perthane, a chlorinated hydrocarbon insecticide, saw widespread use in the mid-20th century
for the control of a variety of agricultural and household pests. As a member of the
organochlorine family, its mechanism of action centers on the disruption of nerve function,
leading to paralysis and death in susceptible insects. This technical guide provides an in-depth
review of the historical applications of Perthane, its chemical and physical properties, and the
experimental methodologies used to evaluate its efficacy and environmental fate. Detailed
protocols for its synthesis and residue analysis are presented, alongside a discussion of its
toxicological profile and mechanism of action. This document is intended to serve as a
comprehensive resource for researchers and scientists interested in the legacy of
organochlorine pesticides and their impact on biological systems.

Introduction

Perthane, chemically known as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, is an organochlorine
insecticide related to DDT.[1] It was formerly used to control a range of insect pests in both
agricultural and domestic settings.[1] Although its use has been discontinued in many countries
due to concerns about its environmental persistence and potential for bioaccumulation, a
thorough understanding of its properties and historical applications remains relevant for
environmental science and toxicology research.
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Chemical and Physical Properties

Perthane is a crystalline solid at room temperature.[2] The technical-grade product is a light
yellow, waxy solid.[3] It is practically insoluble in water but soluble in organic solvents such as
acetone and kerosene.[2]

Table 1: Physical and Chemical Properties of Perthane

Property Value Reference
Chemical Formula CisH20Cl2

Molecular Weight 307.26 g/mol

CAS Number 72-56-0

Melting Point 56-57 °C

Water Solubility Insoluble (practically)

Vapor Pressure 4.0 x 10~ mm Hg

Historical Uses and Applications

Perthane was utilized as a non-systemic insecticide with a range of applications.

Agricultural Uses

It was recommended for the control of various insect pests on vegetable crops and fruits. A
notable application was in the control of the pear psylla. It was also effective against
leafhoppers and various insect larvae. Formulations included emulsifiable concentrates and
wettable powders.

Domestic and Industrial Uses

Domestically, Perthane was used to control clothes moths and carpet beetles. Its application
extended to the textile and dry-cleaning industries for mothproofing.

Experimental Protocols
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Synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane
(Perthane)

The synthesis of Perthane is achieved through the condensation of dichloroacetaldehyde with
ethylbenzene. A detailed laboratory-scale synthesis of a radiolabeled analog provides a
representative protocol.

Protocol: Synthesis of *C-labeled Perthane

o Reaction Setup: In a suitable reaction vessel, combine *C-labeled ethylbenzene with
dichloroacetaldehyde in the presence of a condensing agent such as concentrated sulfuric
acid.

e Reaction Conditions: The reaction mixture is stirred at a controlled temperature to facilitate
the condensation reaction.

o Workup: Following the reaction, the mixture is poured over ice water. The organic layer is
separated, washed with a dilute base to neutralize any remaining acid, and then washed with
water until neutral.

 Purification: The crude product is purified by recrystallization from a suitable solvent, such as
methanol, to yield crystalline Perthane.

o Characterization: The identity and purity of the synthesized Perthane can be confirmed
using techniques such as melting point determination, gas chromatography (GC), and mass
spectrometry (MS).

Residue Analysis in Environmental and Biological
Samples

The determination of Perthane residues in various matrices, such as soil, water, and
agricultural products, is crucial for assessing environmental contamination and human
exposure. Gas chromatography with an electron capture detector (GC-ECD) is a standard
method for the analysis of organochlorine pesticides like Perthane.

Protocol: Gas Chromatography-Electron Capture Detector (GC-ECD) Analysis of Perthane
Residues
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o Sample Preparation (QUEChERS method adaptation):

o

Homogenize a representative sample (e.g., 10-15 g of a vegetable sample).
Extract the homogenized sample with an organic solvent such as acetonitrile.

Add a salting-out agent (e.g., magnesium sulfate, sodium chloride) to induce phase
separation.

Centrifuge the sample to separate the organic and aqueous layers.
Take an aliquot of the acetonitrile (upper) layer for cleanup.

Perform dispersive solid-phase extraction (d-SPE) by adding a sorbent (e.g., primary
secondary amine - PSA) to remove interfering matrix components.

Centrifuge and collect the supernatant for GC analysis.

e GC-ECD Conditions:

Gas Chromatograph: Agilent 6890 or equivalent.
Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent.
Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, ramp to 280
°C at 10 °C/min, and hold for 5 minutes.

Detector: Electron Capture Detector (ECD).
Detector Temperature: 300 °C.

Carrier Gas: Nitrogen or Helium at a constant flow rate.

e Quantification: The concentration of Perthane in the sample is determined by comparing the

peak area of the analyte to that of a known standard.
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Mechanism of Action

As an organochlorine insecticide, Perthane's primary mode of action is the disruption of the
insect's nervous system. It targets the voltage-gated sodium channels in the nerve cell
membranes.

Perthane binds to the sodium channels and prolongs the open state of the channel, leading to
a continuous influx of sodium ions into the neuron. This persistent depolarization results in
hyperexcitability of the nerve, causing tremors, convulsions, paralysis, and ultimately, the death
of the insect. The mechanism is analogous to that of DDT.
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Diagram of Perthane's effect on neuronal sodium channels.

Toxicology and Environmental Fate
Toxicology
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Perthane exhibits low to moderate acute toxicity to mammals via oral ingestion. However, like
other organochlorines, there are concerns about its potential for bioaccumulation in fatty

tissues and its long-term health effects.

Table 2: Acute Toxicity of Perthane

Test Organism Route LDso Reference
Rat Oral 6600 mg/kg

Rat Intravenous 73 mg/kg

Wild Bird Oral >9000 mg/kg

Environmental Fate

Perthane's environmental persistence is a significant concern. It is relatively stable and can
remain in the soil and aquatic environments for extended periods. Its low water solubility and
high octanol-water partition coefficient suggest a high potential for bioaccumulation in aquatic
organisms. The degradation of pesticides in the environment is influenced by factors such as
sunlight (photolysis), water (hydrolysis), and microbial activity. Environmental fate studies are
conducted to understand the transformation and mobility of such compounds in soil and water

systems.
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Environmental pathways and fate of Perthane insecticide.

Conclusion

Perthane represents a class of insecticides that were effective for pest control but posed
significant environmental and toxicological risks. This technical guide has summarized its
historical uses, chemical properties, and the scientific methodologies associated with its study.
The detailed protocols and diagrams provided herein are intended to equip researchers with a
foundational understanding of this legacy pesticide, aiding in the broader study of
organochlorine compounds and their lasting impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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